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Compound of Interest

3-Bromo-6-chloro-2-
Compound Name:
methoxypyridine

Cat. No.: B578444

Essential Safety and Handling Guide for 3-
Bromo-6-chloro-2-methoxypyridine

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-6-chloro-2-methoxypyridine, tailored for researchers, scientists, and professionals in
drug development. Adherence to these protocols is vital for ensuring laboratory safety and
operational integrity.

Chemical Profile:
e Name: 3-Bromo-6-chloro-2-methoxypyridine
e CAS Number: 1211526-62-3

e Hazards: Based on data for the compound and structurally similar halogenated pyridines,
this chemical should be handled as a substance that is harmful if swallowed, causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the required PPE for handling 3-Bromo-6-chloro-2-methoxypyridine.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Chemical safety goggles and a

face shield

Goggles must conform to EN
166 (EU) or NIOSH (US)
standards.[5] A face shield
should be worn when there is

a significant risk of splashing.

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[6][7] Gloves
must be inspected before use
and changed regularly (every
30-60 minutes) or immediately
if contaminated or damaged.[8]
Use proper glove removal
technique to avoid skin

contact.[9]

Body

Chemical-resistant lab coat or

gown

A fully buttoned lab coat is
mandatory. For larger
gquantities or increased risk of
splashing, a chemically
resistant apron or gown should

be worn over the lab coat.

Respiratory

Use within a certified chemical

fume hood

All handling of the solid and its
solutions should be performed
in a well-ventilated area,
preferably a chemical fume
hood, to minimize inhalation of
dust or vapors.[5][7] If a fume
hood is not available or
ventilation is inadequate, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.[9]

Feet

Closed-toe shoes

Shoes must be made of a

material that offers protection
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against spills.

Experimental Protocol: Weighing and Dissolving the
Solid Compound

This protocol outlines the step-by-step procedure for safely weighing 3-Bromo-6-chloro-2-
methoxypyridine and preparing a solution.

1. Preparation:
e Thoroughly review the Safety Data Sheet (SDS) before starting.
o Ensure the chemical fume hood is operational and the work area is clean and free of clutter.

o Assemble all necessary equipment (spatula, weigh boat/paper, beaker, stir bar, solvent, etc.)
inside the fume hood.

» Don all required PPE as specified in the table above.

2. Weighing the Compound:

» Perform all weighing operations inside the chemical fume hood.

o Use atared weigh boat or paper to avoid contaminating the balance.

o Carefully transfer the desired amount of 3-Bromo-6-chloro-2-methoxypyridine from its
container to the weigh boat using a clean spatula.

e Avoid generating dust. If dust is formed, ensure it is contained within the fume hood.
o Close the primary container tightly immediately after use.
3. Dissolving the Compound:

o Place a beaker containing the appropriate solvent and a stir bar on a stir plate inside the
fume hood.
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o Carefully add the weighed 3-Bromo-6-chloro-2-methoxypyridine to the solvent.
e Begin stirring to facilitate dissolution.

e Rinse the weigh boat with a small amount of the solvent and add the rinsate to the beaker to
ensure a complete transfer.

4. Post-Procedure:

o Decontaminate the spatula and any other reusable equipment with a suitable solvent. Collect
the rinsate as hazardous waste.

o Dispose of the weigh boat and any other disposable materials in the designated solid
hazardous waste container.

e Clean the work area within the fume hood.

e Remove PPE in the correct order to prevent cross-contamination and wash hands
thoroughly.

Emergency Procedures

Immediate and appropriate action is critical in the event of an accidental exposure.
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[10]
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
[10][11] Remove contact lenses if present and
easy to do.[11] Seek immediate medical

attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation ) T o
stopped, give artificial respiration. Seek
immediate medical attention.[10]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[5]

In case of a spill, evacuate the area and prevent further spread. For small spills, use an inert

absorbent material (e.g., sand, vermiculite), collect it in a sealed container for disposal, and

decontaminate the area.[7] For large spills, contact your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan

Proper disposal of 3-Bromo-6-chloro-2-methoxypyridine and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

» Halogenated Waste: 3-Bromo-6-chloro-2-methoxypyridine is a halogenated organic

compound. All waste containing this chemical, including unused product, solutions, and
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contaminated materials (e.g., gloves, weigh boats, paper towels), must be collected in a
designated "Halogenated Organic Waste" container.[1][12]

o Separate from Non-Halogenated Waste: Do not mix halogenated waste with non-
halogenated organic waste streams.[1] This is critical for proper disposal and can impact
disposal costs.

Waste Container and Labeling:
o Use a compatible, leak-proof container with a secure lid.

e The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"3-Bromo-6-chloro-2-methoxypyridine".

« Indicate the approximate concentration or quantity of the waste.
Disposal Procedure:

o Collect all waste, including rinsates from cleaning glassware, in the designated halogenated
waste container.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

» Contact your institution's EHS department or a certified hazardous waste disposal company
to arrange for pickup and disposal.

Workflow for Safe Handling of 3-Bromo-6-chloro-2-methoxypyridine
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Caption: Workflow for the safe handling of 3-Bromo-6-chloro-2-methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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